Cas no 1871625-23-8 (2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one)

• Product Name: 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one
• CAS No: 1871625-23-8
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6140958
• PubChem ID: 130530130
• Update Time: 2025-05-21

2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one
• 1871625-23-8
• EN300-1857922

• Inchi： 1S/C7H12N4O/c1-3-11-7(9-4-10-11)6(12)5(2)8/h4-5H,3,8H2,1-2H3
• InChI Key： ZQRMMYIJCGTMSS-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1CC)C(C)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one

Comprehensive Overview of 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one (CAS No. 1871625-23-8)

The compound 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one, identified by its CAS No. 1871625-23-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an amino group with a 1,2,4-triazole ring, which is further substituted with an ethyl moiety. Such structural characteristics make it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for novel heterocyclic compounds like 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one has surged due to their potential therapeutic properties. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The 1,2,4-triazole core is known for its bioisosteric properties, often mimicking amide or ester functionalities, which enhances its utility in medicinal chemistry.

The synthesis of CAS No. 1871625-23-8 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its amino-propanone backbone, this compound exhibits moderate solubility in polar solvents, making it suitable for further derivatization.

From an industrial perspective, 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with the broader trend of green pharmaceuticals, where reducing carbon footprints is a priority.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that derivatives of 1,2,4-triazole may interact with neurotransmitter systems, opening avenues for treating neurological disorders. However, extensive clinical trials are required to validate these hypotheses.

For those searching "1,2,4-triazole derivatives uses" or "CAS 1871625-23-8 applications", this compound represents a versatile scaffold. Its ethyl-triazole moiety offers steric and electronic tunability, enabling customization for specific biological targets. Additionally, its amino-propanone segment can be functionalized to enhance pharmacokinetic properties.

In summary, 2-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-one (CAS No. 1871625-23-8) is a compound of high scientific and industrial relevance. Its unique structure and potential applications in drug discovery, material science, and green chemistry make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may soon play a pivotal role in advancing modern chemistry and medicine.